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Compound of Interest

Compound Name: 2,5,6-Trimethyl-2-heptanol
CAS No.: 66256-48-2
Cat. No.: B15915964
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,5,6-
Trimethyl-2-heptanol (CAS No: 66256-48-2), a tertiary alcohol with applications in various
chemical industries. This document compiles available experimental data and provides detailed
methodologies for the key spectroscopic techniques used in its characterization, including
Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy.

Chemical Structure and Properties

¢ |[UPAC Name: 2,5,6-Trimethylheptan-2-ol
e Molecular Formula: C10H220
e Molecular Weight: 158.28 g/mol

e Structure:
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Spectroscopic Data

The following tables summarize the available and predicted spectroscopic data for 2,5,6-

Trimethyl-2-heptanol.

'H NMR Spectroscopy

Table 1: *H NMR Spectroscopic Data of 2,5,6-Trimethyl-2-heptanol

Chemical Shift ()

Multiplicity Integration Assignment
Ppm
0.82 d, J=6.8 Hz 6H C6-H (2 x CHs)
0.88 d, J=6.8 Hz 3H C5-H (CHs)
1.22 s 6H C1-H (2 x CHs)

Data sourced from patent literature. The spectrum is consistent with the structure of 2,5,6-
Trimethyl-2-heptanol.

3C NMR Spectroscopy

While experimental 3C NMR data for 2,5,6-Trimethyl-2-heptanol is not readily available in the
searched literature, a predicted spectrum can be estimated based on the chemical structure

and known chemical shifts for similar tertiary alcohols.

Table 2: Predicted 13C NMR Chemical Shifts for 2,5,6-Trimethyl-2-heptanol
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Predicted Chemical Shift (8) ppm Carbon Assignment
~71 C2 (C-OH)

~ 45-50 C4

~ 35-40 C5

~ 30-35 C3

~ 30-35 C6

~ 25-30 C1 (2 x CHs)

~ 20-25 C5-CHs

~15-20 C6-CHs (2x)

Note: These are estimated values and may differ from experimental results.

Mass Spectrometry

Table 3: Mass Spectrometry Data (Electron lonization) of 2,5,6-Trimethyl-2-heptanol

mlz Relative Intensity (%) Proposed Fragment
158 0 [M]* (Molecular lon)
143 2 [M - CHs]*

125 1 [M - CHs - H20]*

97 3

83 6

69 16

59 100 [CsH70]* (a-cleavage)
43 20 [C3H7]*
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Data sourced from patent literature. The fragmentation pattern is characteristic of a tertiary
alcohol, with the base peak at m/z 59 resulting from a-cleavage.

Infrared (IR) Spectroscopy

Experimental IR data for 2,5,6-Trimethyl-2-heptanol is not available in the searched literature.
However, the expected characteristic absorption bands for a tertiary alcohol are as follows:

Table 4: Predicted IR Absorption Bands for 2,5,6-Trimethyl-2-heptanol

Wavenumber . . . .
Intensity Vibration Functional Group

(cm™)

~ 3600-3200 Strong, Broad O-H stretch Alcohol

~ 2960-2850 Strong C-H stretch Alkane

~ 1470-1450 Medium C-H bend Alkane

) C-H bend (gem-
~ 1380-1365 Medium ] Alkane
dimethyl)
~1200-1100 Strong C-O stretch Tertiary Alcohol

Experimental Protocols

The following are detailed methodologies for the spectroscopic techniques discussed.

NMR Spectroscopy
3.1.1. *H NMR Spectroscopy

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a
proton-sensitive probe.

o Sample Preparation: Approximately 5-10 mg of 2,5,6-Trimethyl-2-heptanol is dissolved in
0.5-0.7 mL of a deuterated solvent (e.g., CDCls, DMSO-ds). A small amount of
tetramethylsilane (TMS) is added as an internal standard (& = 0.00 ppm).
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o Data Acquisition: The *H NMR spectrum is acquired at room temperature. A standard single-
pulse experiment is typically used. Key acquisition parameters include a spectral width of
approximately 15 ppm, a relaxation delay of 1-5 seconds, and a sufficient number of scans to
achieve an adequate signal-to-noise ratio.

o Data Processing: The free induction decay (FID) is Fourier transformed, and the resulting
spectrum is phase and baseline corrected. Chemical shifts are referenced to the TMS signal.

3.1.2. 13C NMR Spectroscopy
 Instrumentation: A high-field NMR spectrometer with a carbon-sensitive or broadband probe.

o Sample Preparation: A more concentrated sample (20-50 mg in 0.5-0.7 mL of deuterated
solvent) is typically required compared to *H NMR.

o Data Acquisition: A standard proton-decoupled 3C NMR experiment is performed. This
involves broadband decoupling of the proton frequencies to simplify the spectrum to single
lines for each unique carbon atom. A larger spectral width (e.g., 0-220 ppm) is used. Due to
the low natural abundance of 13C and longer relaxation times, a greater number of scans and
a longer relaxation delay may be necessary.

e Data Processing: Similar to *H NMR, the FID is processed by Fourier transformation,
phasing, and baseline correction. Chemical shifts are referenced to the solvent peak or TMS.

Mass Spectrometry

e Instrumentation: A mass spectrometer, typically a gas chromatograph-mass spectrometer
(GC-MS) for volatile compounds like alcohols.

o Sample Introduction: The sample is introduced into the GC, where it is vaporized and
separated from any impurities on a capillary column. The separated compound then enters
the mass spectrometer.

« lonization: Electron lonization (El) is a common method for alcohols. The sample molecules
are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and
fragmentation.
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e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: An electron multiplier or similar detector records the abundance of each ion. The
resulting mass spectrum is a plot of relative intensity versus m/z.

Infrared (IR) Spectroscopy

e Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

o Sample Preparation: For a liquid sample like 2,5,6-Trimethyl-2-heptanol, a neat spectrum
can be obtained by placing a thin film of the liquid between two salt plates (e.g., NaCl or
KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a
drop of the liquid is placed directly on the ATR crystal.

o Data Acquisition: The IR spectrum is typically recorded over the mid-infrared range (4000-
400 cm~1). A background spectrum of the empty sample holder or clean ATR crystal is first
collected and automatically subtracted from the sample spectrum.

o Data Analysis: The resulting spectrum shows the percentage of light transmitted or absorbed
at each wavenumber. The positions and shapes of the absorption bands are correlated with
specific molecular vibrations and functional groups.

Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic
analysis of 2,5,6-Trimethyl-2-heptanol.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15915964/docs?utm_src=pdf-body#spectroscopic-profile-of-2-5-6-trimethyl-2-heptanol-a-technical-guide
https://www.benchchem.com/product/b15915964/docs?utm_src=pdf-body#spectroscopic-profile-of-2-5-6-trimethyl-2-heptanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15915964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Analysis

Dissolve in r ‘ Chemical Shifts,
deuterated solvent | ™ Coupling-Constants

Sample Preparation Data Intefpretation

Molecular lon,
( \ Inject into GC - Fragmentation Pattern .>( )
) Ll

Place on Functional Group

ATR crystal { \ Identification

[,

Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of 2,5,6-Trimethyl-2-heptanol.

¢ To cite this document: BenchChem. [Spectroscopic Profile of 2,5,6-Trimethyl-2-heptanol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15915964/docs#spectroscopic-profile-of-2-5-6-
trimethyl-2-heptanol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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